Cas no 24316-35-6 (2-Hydroxyphenothiazine)

• Product Name: 2-Hydroxyphenothiazine
• CAS No: 24316-35-6
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• CID: 1419791
• PubChem ID: 10608713
• Update Time: 2025-05-26

2-Hydroxyphenothiazine Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazin-2-ol
• 2-hydroxy-10H-phenothiazine
• SCHEMBL2720811
• starbld0027517
• EN300-4320633
• OJQOKLSLPLGDBX-UHFFFAOYSA-N
• 2-Hydroxyphenothiazine
• 24316-35-6
• AKOS015905041

• Inchi： 1S/C12H9NOS/c14-8-5-6-12-10(7-8)13-9-3-1-2-4-11(9)15-12/h1-7,13-14H
• InChI Key： OJQOKLSLPLGDBX-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=C(C=CC1=2)O

Computed Properties

• Exact Mass: 215.04057
• Monoisotopic Mass: 215.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 32.26

Additional information on 2-Hydroxyphenothiazine

Comprehensive Overview of 2-Hydroxyphenothiazine (CAS No. 24316-35-6): Properties, Applications, and Research Insights

2-Hydroxyphenothiazine (CAS No. 24316-35-6) is a heterocyclic organic compound belonging to the phenothiazine derivatives family. This compound has garnered significant attention in pharmaceutical and material science research due to its unique structural properties and versatile applications. The presence of a hydroxyl group at the 2-position of the phenothiazine ring enhances its reactivity, making it a valuable intermediate in synthesizing advanced materials and bioactive molecules.

Recent studies highlight the growing interest in 2-Hydroxyphenothiazine for its potential role in antioxidant and photostabilizer applications. Researchers are exploring its efficacy in mitigating oxidative stress in biological systems, a topic highly searched in academic and industrial forums. Additionally, its ability to absorb UV radiation has sparked investigations into its use in sunscreen formulations and polymer stabilization, aligning with the rising demand for sustainable and high-performance additives.

The compound’s molecular structure (C₁₂H₉NOS) features a thiazine ring fused with two benzene rings, contributing to its planar geometry and electron-rich characteristics. These properties make 2-Hydroxyphenothiazine a candidate for organic electronics, such as OLEDs and conductive polymers, addressing the surge in searches for "green energy materials." Its derivatives are also being tested for bioimaging applications, leveraging their fluorescence properties.

In the pharmaceutical sector, 2-Hydroxyphenothiazine serves as a precursor for synthesizing neuroprotective agents and anti-inflammatory drugs. With increasing online queries about "natural antioxidants vs. synthetic analogs," this compound’s dual functionality as a radical scavenger and metal chelator positions it as a promising alternative. Recent patents disclose its incorporation into cosmetic formulations to combat skin aging, a trending topic in beauty and wellness communities.

From a synthetic chemistry perspective, the compound’s CAS No. 24316-35-6 is frequently referenced in studies optimizing green synthesis routes. Environmental concerns have driven searches for "solvent-free reactions" and "catalyst design," where 2-Hydroxyphenothiazine’s compatibility with eco-friendly protocols stands out. Its stability under mild conditions further supports its adoption in industrial-scale production.

Ongoing research explores the compound’s interactions with biomolecules, particularly in enzyme inhibition assays. This aligns with frequent searches on "drug discovery mechanisms" and "molecular docking." Computational studies predict its binding affinity with proteins involved in neurodegenerative diseases, reinforcing its relevance in precision medicine.

In summary, 2-Hydroxyphenothiazine (CAS No. 24316-35-6) exemplifies the convergence of multidisciplinary research. Its applications span from advanced materials to therapeutic development, addressing contemporary challenges in sustainability and health. As scientific databases and forums continue to highlight its potential, this compound remains a focal point for innovation.